Cas no 1643564-66-2 (4-Bromopyridazine-d3.HBr)

• Product Name: 4-Bromopyridazine-d3.HBr
• CAS No: 1643564-66-2
• MF: C₄H₄Br₂N₂
• MW: 242.914443969727
• CID: 6810828
• PubChem ID: 133553776
• Update Time: 2025-03-06

4-Bromopyridazine-d3.HBr Chemical and Physical Properties

Names and Identifiers

• 1643564-66-2
• CS-19659
• 4-Bromopyridazine-d3.HBr

• Inchi： 1S/C4H3BrN2.BrH/c5-4-1-2-6-7-3-4;/h1-3H;1H/i1D,2D,3D;
• InChI Key： KSJDIQGRNABAMU-KADUPEOVSA-N
• SMILES： BrC1=C([2H])N=NC([2H])=C1[2H].Br

Computed Properties

• Exact Mass: 242.89090Da
• Monoisotopic Mass: 240.89295Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų